Cas no 1394840-27-7 (3-Bromo-6-iodothieno[3,2-b]thiophene)

• Product Name: 3-Bromo-6-iodothieno[3,2-b]thiophene
• CAS No: 1394840-27-7
• MF: C₆H₂BrIS₂
• MW: 345.0186
• CID: 4759756
• PubChem ID: 56923664
• Update Time: 2025-06-08

3-Bromo-6-iodothieno[3,2-b]thiophene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-iodothieno[3,2-b]thiophene
• Thieno[3,2-b]thiophene, 3-bromo-6-iodo-
• E81699
• AS-80297
• AKOS025395093
• CS-0137082
• 1394840-27-7

• Inchi： 1S/C6H2BrIS2/c7-3-1-9-6-4(8)2-10-5(3)6/h1-2H
• InChI Key： NOXJANNYZRUSOQ-UHFFFAOYSA-N
• SMILES： IC1=C([H])SC2C(=C([H])SC=21)Br

Computed Properties

• Exact Mass: 343.78260g/mol
• Monoisotopic Mass: 343.78260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 56.5

Additional information on 3-Bromo-6-iodothieno[3,2-b]thiophene

Introduction to 3-Bromo-6-iodothieno[3,2-b]thiophene (CAS No. 1394840-27-7)

3-Bromo-6-iodothieno[3,2-b]thiophene, with the CAS number 1394840-27-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in materials science and medicinal chemistry. This compound belongs to the class of thieno[3,2-b]thiophenes, which are heterocyclic compounds characterized by a fused thiophene ring system. The presence of bromine and iodine substituents on the thieno[3,2-b]thiophene backbone imparts specific electronic and physical properties that make it an attractive candidate for a wide range of applications.

The chemical structure of 3-Bromo-6-iodothieno[3,2-b]thiophene consists of a central thieno[3,2-b]thiophene core with bromine and iodine atoms attached at the 3 and 6 positions, respectively. This arrangement of substituents significantly influences the compound's electronic properties, making it highly reactive and suitable for various synthetic transformations. The bromine and iodine atoms can serve as leaving groups in cross-coupling reactions, enabling the synthesis of complex organic molecules with tailored functionalities.

In the realm of materials science, 3-Bromo-6-iodothieno[3,2-b]thiophene has been explored as a building block for the development of conjugated polymers and small molecules for organic electronic devices. Conjugated polymers derived from this compound exhibit excellent charge transport properties and have been used in the fabrication of organic field-effect transistors (OFETs), organic photovoltaic cells (OPVs), and organic light-emitting diodes (OLEDs). Recent studies have demonstrated that the introduction of bromine and iodine substituents can enhance the solubility and processability of these materials, making them more suitable for solution-based fabrication techniques.

In medicinal chemistry, 3-Bromo-6-iodothieno[3,2-b]thiophene has shown promise as a scaffold for the design of bioactive molecules. The thieno[3,2-b]thiophene core provides a rigid planar structure that can interact favorably with biological targets, while the bromine and iodine substituents offer opportunities for functionalization to optimize pharmacological properties. For instance, derivatives of this compound have been investigated for their potential as anticancer agents, where they exhibit selective cytotoxicity against various cancer cell lines. Additionally, research has explored the use of 3-Bromo-6-iodothieno[3,2-b]thiophene-based compounds as inhibitors of specific enzymes involved in disease pathways.

The synthesis of 3-Bromo-6-iodothieno[3,2-b]thiophene typically involves multi-step procedures that leverage well-established synthetic methodologies. One common approach involves the coupling of 2-bromothiophene with 1,4-dibromobenzene followed by cyclization to form the thieno[3,2-b]thiophene core. Subsequent halogenation reactions introduce the bromine and iodine substituents at the desired positions. Advances in catalytic methods have streamlined these synthetic routes, making it possible to produce high-purity 3-Bromo-6-iodothieno[3,2-b]thiophene on a larger scale.

The physical properties of 3-Bromo-6-iodothieno[3,2-b]thiophene, such as its melting point, solubility, and stability under various conditions, are crucial for its practical applications. These properties are influenced by the electronic effects of the bromine and iodine substituents. For example, the presence of these halogens can enhance the compound's thermal stability and reduce its tendency to undergo unwanted side reactions during processing. Understanding these properties is essential for optimizing its performance in both material science and medicinal chemistry applications.

In conclusion, 3-Bromo-6-iodothieno[3,2-b]thiophene (CAS No. 1394840-27-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working on advanced materials and drug discovery. Ongoing research continues to uncover new applications and improve our understanding of this intriguing molecule.